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Compound of Interest

Compound Name: Jak-IN-29

Cat. No.: B12373809 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

and handling of Jak-IN-29, a Janus-associated kinase (JAK) inhibitor. This information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Disclaimer: The toxicological properties of this product have not been fully evaluated.[1] It is

imperative to treat this substance with caution and adhere to all institutional and regulatory

guidelines for chemical waste disposal.

Immediate Safety and Handling Protocols
When handling Jak-IN-29, all personnel must use appropriate Personal Protective Equipment

(PPE). Engineering controls, such as a fume hood or other local exhaust ventilation, should be

utilized to control airborne levels.[2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Impermeable and resistant protective gloves.[2][3]

Skin and Body Protection: A laboratory coat or impervious clothing.[2]

Respiratory Protection: A NIOSH (US) or CEN (EU) approved respirator as conditions

warrant.[1][2]
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration and seek immediate medical attention.[1][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[1][4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the

eyelids apart. Consult a physician.[1][4]

Ingestion: Wash out the mouth with water, provided the person is conscious. Do NOT induce

vomiting. Call a physician or poison control center.[1][2]

Spill and Release Procedures
In the event of a spill, avoid breathing dust, fumes, or vapors.[1] Take necessary steps to

prevent the substance from entering drains, water courses, or the soil.[2]

Spill Containment Steps:

Contain the spill using appropriate absorbent materials.

Collect the spilled material and transfer it to a designated chemical waste container.[1]

Wash the spill area thoroughly.

Dispose of the container and contaminated materials in accordance with local, state, and

federal regulations.[1]

Disposal Procedures for Jak-IN-29
Jak-IN-29 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] Therefore, it must be disposed of as hazardous chemical waste. Do not release it

into the environment.[2]

Step-by-Step Disposal Protocol:
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Containerization: Place Jak-IN-29 waste and any contaminated labware (e.g., pipette tips,

vials) into a compatible, leak-proof, and sealable container.[5][6] Ensure the container is not

overfilled, leaving at least 5% empty space for thermal expansion.[6]

Labeling: Clearly label the waste container with its contents ("Jak-IN-29" or its chemical

name) and appropriate hazard warnings.[5] Do not use generic terms like "hazardous

waste."[5]

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials like strong acids, alkalis, or oxidizing agents.[2] The storage area

should be cool and well-ventilated.[2]

Collection: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to schedule a pickup.[5][6] Provide them with

accurate information about the waste container's contents.[5]

Empty Containers: Triple rinse empty Jak-IN-29 containers. Collect all rinsate as chemical

waste.[7] After rinsing, deface the original label and dispose of the container according to

your institution's guidelines for non-hazardous laboratory glassware or plastic.[6]

Chemical and Hazard Data Summary
The following table summarizes key data for Jak-IN-29, also known as Pyridone 6 or JAK

Inhibitor I.
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Property Data Citation(s)

Synonyms
CMP 6; Pyridone 6; Janus-

Associated Kinase Inhibitor I
[3][4]

Chemical Name

2-(1,1-dimethylethyl)-9-fluoro-

1,6-dihydro-7H-

benz[h]imidazo[4,5-

f]isoquinolin-7-one

[3][4]

CAS Number 457081-03-7 [3][4]

Molecular Formula C18H16FN3O [2]

Molecular Weight 309.3 g/mol [2]

Hazard Statements

Harmful if swallowed (H302).

Very toxic to aquatic life with

long lasting effects (H410).

[2]

Precautionary Statements

Avoid release to the

environment (P273). Dispose

of contents/container to an

approved waste disposal plant

(P501).

[2]

Illustrative Diagrams
The following diagram illustrates the simplified JAK-STAT signaling pathway, indicating the

point of inhibition by compounds such as Jak-IN-29. The Janus Kinase (JAK) family of proteins

are critical mediators in this pathway, which regulates gene expression and cellular function.[8]
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Caption: Simplified JAK-STAT signaling pathway with the inhibitory action of Jak-IN-29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12373809?utm_src=pdf-custom-synthesis
https://www.stemcell.com/media/files/msds/DX21616-SDS_1_0_0.pdf
https://dcchemicals.com/msds/MSDS_DC7195.html
https://cdn.caymanchem.com/cdn/msds/15146m.pdf
https://www.stemcell.com/media/files/msds/DX21616-SDS_2_0_0.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.mdpi.com/2673-9879/5/4/66
https://www.mdpi.com/2673-9879/5/4/66
https://www.benchchem.com/product/b12373809#jak-in-29-proper-disposal-procedures
https://www.benchchem.com/product/b12373809#jak-in-29-proper-disposal-procedures
https://www.benchchem.com/product/b12373809#jak-in-29-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12373809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

